Cas no 105292-57-7 (3-(tert-butoxy)carbonyl-2-methyl-1,3-thiazolidine-4-carboxylic acid)

• Product Name: 3-(tert-butoxy)carbonyl-2-methyl-1,3-thiazolidine-4-carboxylic acid
• CAS No: 105292-57-7
• MF: C₁₀H₁₇NO₄S
• MW: 247.311281919479
• CID: 3575722
• PubChem ID: 22105489
• Update Time: 2025-06-08

3-(tert-butoxy)carbonyl-2-methyl-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Thiazolidinedicarboxylic acid, 2-methyl-, 3-(1,1-dimethylethyl) ester
• 3-(tert-butoxy)carbonyl-2-methyl-1,3-thiazolidine-4-carboxylic acid
• SB48027
• AKOS013103143
• 105292-57-7
• 3-[(tert-butoxy)carbonyl]-2-methyl-1,3-thiazolidine-4-carboxylic acid
• SCHEMBL8672618
• (4S)-3-(tert-Butoxycarbonyl)-2-methylthiazolidine-4-carboxylic acid
• EN300-1071330

• Inchi： 1S/C10H17NO4S/c1-6-11(7(5-16-6)8(12)13)9(14)15-10(2,3)4/h6-7H,5H2,1-4H3,(H,12,13)
• InChI Key： IGLUKFNPDYXRDD-UHFFFAOYSA-N
• SMILES： S1CC(C(=O)O)N(C(=O)OC(C)(C)C)C1C

Computed Properties

• Exact Mass: 247.08782920Da
• Monoisotopic Mass: 247.08782920Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 92.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(tert-butoxy)carbonyl-2-methyl-1,3-thiazolidine-4-carboxylic acid

3-(tert-butoxy)carbonyl-2-methyl-1,3-thiazolidine-4-carboxylic acid (CAS No. 105292-57-7): A Comprehensive Overview

3-(tert-butoxy)carbonyl-2-methyl-1,3-thiazolidine-4-carboxylic acid (CAS No. 105292-57-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazolidine ring and tert-butoxycarbonyl (Boc) protecting group, plays a crucial role in the synthesis of various biologically active molecules. This article provides an in-depth exploration of the chemical structure, synthesis methods, biological activities, and potential applications of this compound.

Chemical Structure and Properties

The molecular formula of 3-(tert-butoxy)carbonyl-2-methyl-1,3-thiazolidine-4-carboxylic acid is C₁₁H₁₇NO₄S, with a molecular weight of 263.32 g/mol. The compound features a thiazolidine ring, which is a five-membered heterocyclic structure containing sulfur and nitrogen atoms. The presence of the tert-butoxycarbonyl (Boc) group on the nitrogen atom of the thiazolidine ring serves as a protecting group, preventing premature deprotonation and ensuring the stability of the compound during synthetic processes.

The carboxylic acid group at the C4 position of the thiazolidine ring imparts acidic properties to the molecule, making it suitable for various chemical reactions such as esterification and amidation. The methyl substituent at the C2 position adds steric bulk to the molecule, influencing its conformational flexibility and reactivity.

Synthesis Methods

The synthesis of 3-(tert-butoxy)carbonyl-2-methyl-1,3-thiazolidine-4-carboxylic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-methylthiazolidine with di-tert-butyl dicarbonate (Boc₂O) followed by carboxylation. This approach ensures high yields and purity levels, making it suitable for large-scale production.

An alternative synthetic route involves the condensation of 2-methylthioacetic acid with tert-butyl carbamate in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). This method provides a more straightforward pathway to the desired product while minimizing side reactions.

Biological Activities

3-(tert-butoxy)carbonyl-2-methyl-1,3-thiazolidine-4-carboxylic acid has been extensively studied for its biological activities, particularly in the context of drug discovery and development. Recent research has highlighted its potential as a lead compound for various therapeutic applications.

In vitro studies have demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has shown promising antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve interference with viral replication processes.

Clinical trials are currently underway to evaluate the safety and efficacy of derivatives of 3-(tert-butoxy)carbonyl-2-methyl-1,3-thiazolidine-4-carboxylic acid in treating inflammatory diseases and viral infections. Preliminary results are encouraging, suggesting that these compounds may offer significant therapeutic benefits with minimal side effects.

Potential Applications

The unique chemical structure and biological activities of 3-(tert-butoxy)carbonyl-2-methyl-1,3-thiazolidine-4-carboxylic acid make it an attractive candidate for various applications in pharmaceuticals and biotechnology. One potential application is in the development of anti-inflammatory drugs for conditions such as arthritis, asthma, and inflammatory bowel disease (IBD).

The antiviral properties of this compound also hold promise for combating emerging viral threats. Researchers are exploring its use in combination therapies to enhance antiviral efficacy and reduce drug resistance. Additionally, derivatives of this compound are being investigated for their potential as antitumor agents due to their ability to modulate cellular signaling pathways involved in cancer progression.

Beyond pharmaceutical applications, 3-(tert-butoxy)carbonyl-2-methyl-1,3-thiazolidine-4-carboxylic acid may find use in agrochemicals as a bioactive ingredient in pesticides or fungicides. Its stability under various environmental conditions makes it suitable for agricultural applications where long-lasting efficacy is desired.

Conclusion

3-(tert-butoxy)carbonyl-2-methyl-1,3-thiazolidine-4-carboxylic acid (CAS No. 105292-57-7) is a multifaceted organic compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers valuable properties such as anti-inflammatory and antiviral activities, making it an attractive lead compound for drug discovery efforts. Ongoing research continues to uncover new insights into its biological mechanisms and therapeutic potential, paving the way for innovative treatments in various medical fields.